2-[7-Acetyl-3-(pentylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-4-methylphenyl acetate

• Molecular Formula: C26H28N4O4S
• Molecular Weight: 492.6 g/mol
• IUPAC Name: [2-(7-acetyl-3-pentylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl)-4-methylphenyl] acetate
• InChI: InChI=1S/C26H28N4O4S/c1-5-6-9-14-35-26-27-24-23(28-29-26)19-10-7-8-11-21(19)30(17(3)31)25(34-24)20-15-16(2)12-13-22(20)33-18(4)32/h7-8,10-13,15,25H,5-6,9,14H2,1-4H3
• InChI Key: USBHADAPXXPCFC-UHFFFAOYSA-N
• SMILES: CCCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=C(C=CC(=C4)C)OC(=O)C)C(=O)C)N=N1

Description

2-[7-Acetyl-3-(pentylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-4-methylphenyl acetate is a chemical compound that has gained significant attention in the field of scientific research. This compound has been synthesized using various methods and has shown promising results in various applications.

Mechanism of Action

The mechanism of action of 2-[7-Acetyl-3-(pentylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-4-methylphenyl acetate involves the inhibition of tubulin polymerization. This inhibition leads to cell cycle arrest and apoptosis in cancer cells. Additionally, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
In addition to its antitumor activity, 2-[7-Acetyl-3-(pentylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-4-methylphenyl acetate has been studied for its effects on various biochemical and physiological processes. It has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation. Additionally, this compound has been studied for its potential as an antiplatelet agent, as it inhibits platelet aggregation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[7-Acetyl-3-(pentylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-4-methylphenyl acetate in lab experiments is its high potency and selectivity. This compound has been shown to be highly effective in inhibiting cancer cell growth, making it a valuable tool for studying cancer biology. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 2-[7-Acetyl-3-(pentylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-4-methylphenyl acetate. One area of research is the development of more efficient synthesis methods for this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various biochemical and physiological processes. Finally, there is a need for more in vivo studies to determine the efficacy and safety of this compound as a potential anticancer agent.

Synthesis Methods

The synthesis of 2-[7-Acetyl-3-(pentylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-4-methylphenyl acetate has been achieved using various methods. The most common method involves the reaction of 4-methylacetophenone with pentylthiol in the presence of sodium hydride to form 4-methyl-2-(pentylsulfanyl)acetophenone. This intermediate is then reacted with 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid to form the final product.

Scientific Research Applications

2-[7-Acetyl-3-(pentylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-4-methylphenyl acetate has shown promising results in various scientific research applications. It has been studied extensively for its potential as an antitumor agent. Studies have shown that this compound inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer.